Cas no 141425-32-3 (Pyrimidine,2-(1-ethyl-1,2,3,6-tetrahydro-4-pyridinyl)-4,5-bis(4-methoxyphenyl)-)

• Product Name: Pyrimidine,2-(1-ethyl-1,2,3,6-tetrahydro-4-pyridinyl)-4,5-bis(4-methoxyphenyl)-
• CAS No: 141425-32-3
• MF: C₂₅H₂₇N₃O₂
• MW: 401.500786066055
• CID: 1312680
• Update Time: 2024-08-19

Pyrimidine,2-(1-ethyl-1,2,3,6-tetrahydro-4-pyridinyl)-4,5-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(1-ethyl-1,2,3,6-tetrahydro-4-pyridinyl)-4,5-bis(4-methoxyphenyl)-
• Pyrimidine, 2-(1-ethyl-1,2,3,6-tetrahydro-4-pyridinyl)-4,5-bis(4-methoxyphenyl)-

• Inchi： 1S/C25H27N3O2/c1-4-28-15-13-20(14-16-28)25-26-17-23(18-5-9-21(29-2)10-6-18)24(27-25)19-7-11-22(30-3)12-8-19/h5-13,17H,4,14-16H2,1-3H3
• InChI Key： MGLQSMSTUAHWOA-UHFFFAOYSA-N
• SMILES： C1(C2=CCN(CC)CC2)=NC=C(C2=CC=C(OC)C=C2)C(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 401.21051

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 471.5±45.0 °C(Predicted)
• PSA: 47.48
• pka: 7.67±0.40(Predicted)